Cas no 1053265-66-9 (2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde)

• Product Name: 2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde
• CAS No: 1053265-66-9
• Molecular Formula: C₉H₁₃BrO
• Molecular Weight: 217.102922201157
• CID: 2129303
• PubChem ID: 25139191

2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde Properties

Names and Identifiers

• 2-bromo-5,5-dimethyl-1-cyclohexene-1-carbaldehyde
• 2-Bromo-5,5-dimethylcyclohex-1-enecarbaldehyde
• 2-bromo-5,5-dimethylcyclohexene-1-carbaldehyde
• EOS-62145
• 2-broMo-5,5-diMethylcyclohex-1-ene-1-carbaldehyde
• 1-Cyclohexene-1-carboxaldehyde, 2-broMo-5,5-diMethyl-
• WDLIXFKCKLKMTD-UHFFFAOYSA-N
• DB-364818
• 1053265-66-9
• 2-bromo-5,5-dimethylcyclohex-1-enecarbaldehyde
• F21038
• 2-bromo-5,5-dimethylcyclohex-1-ene-1-carbaldehyde
• 2-bromo-5,5-dimethyl-cyclohex-1-ene carbaldehyde
• SCHEMBL1497178
• 2-BroMo-5,5-diMethylcyclohex-1-enecarbaldehyde

• MDL： MFCD16657670
• InChIKey： WDLIXFKCKLKMTD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13BrO/c1-9(2)4-3-8(10)7(5-9)6-11/h6H,3-5H2,1-2H3
• SMILES： CC1(C)CCC(=C(C1)C=O)Br

Computed Properties

• Exact Mass: 216.01498g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 216.01498g/mol
• Heavy Atom Count: 11
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides